Cas no 146324-43-8 (Benzenemethanol,2-fluoro-a-phenyl-, (aS)-)

Benzenemethanol,2-fluoro-a-phenyl-, (aS)- structure
146324-43-8 structure
Product Name:Benzenemethanol,2-fluoro-a-phenyl-, (aS)-
CAS No:146324-43-8
MF:C13H11FO
MW:202.224247217178
CID:101253
PubChem ID:11571980
Update Time:2025-04-18

Benzenemethanol,2-fluoro-a-phenyl-, (aS)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol,2-fluoro-a-phenyl-, (aS)-
    • (S)-2-FLUOROBENZHYDROL
    • (1S)-(2-Fluorophenyl)(phenyl)methanol
    • (S)-(2-fluorophenyl)-phenylmethanol
    • 146324-43-8
    • AKOS017344967
    • Benzenemethanol, 2-fluoro-alpha-phenyl-, (alphaS)-
    • (S)-(2-fluorophenyl)(phenyl)methanol
    • Inchi: 1S/C13H11FO/c14-12-9-5-4-8-11(12)13(15)10-6-2-1-3-7-10/h1-9,13,15H/t13-/m0/s1
    • InChI Key: HFVMEOPYDLEHBR-ZDUSSCGKSA-N
    • SMILES: FC1C=CC=CC=1[C@H](C1C=CC=CC=1)O

Computed Properties

  • Exact Mass: 202.07943
  • Monoisotopic Mass: 202.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • Density: 1.18
  • Boiling Point: 312.3°Cat760mmHg
  • Flash Point: 172.6°C
  • PSA: 20.23
  • LogP: 2.90740

Benzenemethanol,2-fluoro-a-phenyl-, (aS)- Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi
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